8-((3-Chlorophenyl)sulfonyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• IUPAC Name: 8-(3-chlorophenyl)sulfonyl-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• InChI: InChI=1S/C19H17ClFN3O3S/c20-14-4-2-6-16(12-14)28(26,27)24-9-7-19(8-10-24)22-17(18(25)23-19)13-3-1-5-15(21)11-13/h1-6,11-12H,7-10H2,(H,23,25)
• InChI Key: DQYDZIYJJFSRGZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12NC(=O)C(=N2)C3=CC(=CC=C3)F)S(=O)(=O)C4=CC(=CC=C4)Cl
• Molecular Formula: C19H17ClFN3O3S
• Molecular Weight: 421.9 g/mol

Description

8-((3-Chlorophenyl)sulfonyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is a useful research compound. Its molecular formula is C19H17ClFN3O3S and its molecular weight is 421.87. The purity is usually 95%.
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Scientific Research Applications

Environmental Degradation and Monitoring

Microbial Degradation of Polyfluoroalkyl Chemicals Research has shown that microbial degradation plays a significant role in the environmental fate of polyfluoroalkyl chemicals, potentially including compounds similar to the one . Microbial processes can break down non-fluorinated functionalities, leading to the formation of perfluoroalkyl carboxylic acids (PFCAs) and sulfonic acids (PFSAs), which are of environmental concern due to their persistence and toxicity. The study emphasizes the importance of understanding microbial pathways for evaluating the environmental impact of these substances (Liu & Avendaño, 2013).

Bioaccumulation and Toxicity

Assessment of Perfluorinated Acids in Humans Investigations into the bioaccumulation and sources of human contamination by perfluorinated acids highlight indirect exposure through environmental degradation of commercial fluorochemicals. This area of research provides critical insights into the pathways through which compounds, potentially including fluorinated substances like the one mentioned, can accumulate in biological systems and impact human health (D’eon & Mabury, 2011).

Environmental and Health Risk Assessment

Fluorinated Alternatives to Long-Chain PFCAs and PFSAs The transition to fluorinated alternatives, due to regulatory and environmental pressures on traditional perfluoroalkyl substances, necessitates a comprehensive understanding of these new compounds' environmental releases, persistence, and exposure risks. This area of research is pertinent for assessing the safety and environmental impact of fluorinated compounds, including novel substances (Wang et al., 2013).

Advanced Analytical Techniques

Analysis of Emerging Fluoroalkylether Substances Advances in analytical techniques for detecting and quantifying novel fluoroalkylether compounds in environmental samples are crucial for understanding the distribution and potential effects of these substances. Such methodologies are essential for monitoring compounds with complex fluorinated structures, offering insights into their environmental presence and implications (Munoz et al., 2019).